Cas no 2171718-95-7 (3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol)

• Product Name: 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol
• CAS No: 2171718-95-7
• MF: C₉H₁₅F₂NOS
• MW: 223.283308267593
• CID: 5928078
• PubChem ID: 165602647
• Update Time: 2025-06-23

3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol
• 2171718-95-7
• EN300-1643572

• Inchi： 1S/C9H15F2NOS/c10-9(11)4-7(12,5-9)8(13)2-1-3-14-6-8/h13H,1-6,12H2
• InChI Key： CCULVLQVIAKRLT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CC(C1)(F)F)N)O

Computed Properties

• Exact Mass: 223.08424160g/mol
• Monoisotopic Mass: 223.08424160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol

Introduction to 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol (CAS No. 2171718-95-7)

3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol is a specialized organic compound characterized by its unique structural framework, which integrates a cyclobutyl ring substituted with two fluorine atoms and an amino group, all connected to a thiol moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The molecular structure of 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol, as defined by its Chemical Abstracts Service (CAS) number 2171718-95-7, exhibits distinct chemical properties that make it a promising candidate for further investigation.

The presence of both fluorine atoms in the cyclobutyl ring introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Fluorinated compounds are widely recognized for their role in enhancing metabolic stability and bioavailability, making them valuable in medicinal chemistry. The amino group at the position 1 of the cyclobutyl ring further extends the compound's versatility, allowing for various functionalization strategies such as urea formation or amide bond creation. These modifications can be crucial in designing molecules with improved pharmacological profiles.

The thiol (-SH) group at the 3-position of the thian ring adds another layer of complexity to the compound's chemistry. Thiols are well-known for their ability to form disulfide bonds, which are integral to many biological processes and have been exploited in drug design for stabilizing protein structures or modulating redox-sensitive pathways. The combination of these structural features makes 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol a multifaceted compound with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol with biological targets more efficiently. Studies have suggested that the fluorinated cyclobutyl moiety could interact with hydrophobic pockets of enzymes or receptors, potentially leading to high-affinity binding. Additionally, the amino and thiol groups may participate in hydrogen bonding or ionic interactions, further enhancing binding specificity. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

In vitro studies have begun to unravel the pharmacological potential of 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol. Preliminary data indicate that this compound exhibits moderate activity against certain enzymes implicated in inflammatory pathways. The fluorine atoms are believed to play a critical role in modulating enzyme kinetics by influencing the electronic environment around the active site. Furthermore, the thiol group may interact with cysteine residues in proteins, suggesting possible applications in targeting redox-sensitive signaling cascades.

The synthesis of 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol presents unique challenges due to its complex structural motif. However, recent innovations in synthetic methodologies have made it more feasible to access such molecules on a scalable basis. Transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in constructing the cyclobutyl framework with high regioselectivity. The introduction of fluorine atoms has also been streamlined through catalytic hydrogenation or metal-catalyzed cross-coupling reactions, ensuring high yields and purity.

The potential applications of 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol extend beyond traditional small-molecule drug development. Its structural features make it an attractive scaffold for designing peptidomimetics or protein-protein interaction inhibitors. By leveraging computational tools to predict binding modes and optimize lead structures, researchers can rapidly iterate towards more potent and selective candidates. This approach aligns with the growing trend toward structure-based drug design, where computational insights guide experimental efforts.

Future research directions for 3-(1-amino-3,3-difluorocyclobutyl)thian-3-ol include exploring its role in modulating cellular signaling pathways relevant to neurological disorders or metabolic diseases. The compound's ability to engage with multiple biological targets suggests broad therapeutic potential. Additionally, investigating its derivatives through combinatorial chemistry could uncover novel analogs with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic outcomes.

The development of [product name] (CAS No. 2171718-95-7) represents a significant step forward in pharmaceutical innovation. Its unique structural features and promising preclinical data position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in addressing unmet medical needs across various disease indications.